Cas no 1256811-00-3 (1-(5-Chloro-6-methoxypyridin-2-yl)ethanone)

• Product Name: 1-(5-Chloro-6-methoxypyridin-2-yl)ethanone
• CAS No: 1256811-00-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 4827918
• Update Time: 2025-08-04

1-(5-Chloro-6-methoxypyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-6-methoxypyridin-2-yl)ethanone

• Inchi： 1S/C8H8ClNO2/c1-5(11)7-4-3-6(9)8(10-7)12-2/h3-4H,1-2H3
• InChI Key： BMDGKOVBYPFONC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C)=O)=NC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on 1-(5-Chloro-6-methoxypyridin-2-yl)ethanone

1-(5-Chloro-6-methoxypyridin-2-yl)ethanone (CAS No. 1256811-00-3): An Overview of Its Structure, Properties, and Applications

1-(5-Chloro-6-methoxypyridin-2-yl)ethanone (CAS No. 1256811-00-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-chloro-3-methoxybenzoylacetate, is characterized by its unique molecular structure and diverse chemical properties. In this article, we will delve into the structural details, physical and chemical properties, synthesis methods, and potential applications of this compound.

Molecular Structure and Properties

The molecular formula of 1-(5-Chloro-6-methoxypyridin-2-yl)ethanone is C₉H₉ClNO₂, with a molecular weight of approximately 198.62 g/mol. The compound features a pyridine ring substituted with a chlorine atom at the 5-position and a methoxy group at the 6-position, attached to an ethanone moiety. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 75°C, and it exhibits moderate stability under standard laboratory conditions. The presence of the chlorine and methoxy groups contributes to its reactivity and potential for forming various derivatives through substitution reactions.

Synthesis Methods

The synthesis of 1-(5-Chloro-6-methoxypyridin-2-yl)ethanone can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-chloro-6-methoxypyridine with acetyl chloride in the presence of a suitable catalyst. This reaction typically proceeds via an electrophilic substitution mechanism, leading to the formation of the desired product.

Another approach involves the condensation of 5-chloro-6-methoxypyridine with acetic anhydride in the presence of a base such as pyridine or triethylamine. This method is known for its high yield and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or solvent-free conditions.

Applications in Medicinal Chemistry

1-(5-Chloro-6-methoxypyridin-2-yl)ethanone has shown promising potential in various medicinal applications due to its unique structural features. One area of significant interest is its use as an intermediate in the synthesis of pharmaceutical compounds. For example, it has been utilized in the development of novel antiviral agents targeting RNA-dependent RNA polymerases (RdRp), which are crucial enzymes in viral replication processes.

In addition to antiviral applications, this compound has also been explored for its anti-inflammatory properties. Studies have demonstrated that derivatives of 1-(5-Chloro-6-methoxypyridin-2-yl)ethanone can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Research Developments

The potential therapeutic applications of 1-(5-Chloro-6-methoxypyridin-2-yl)ethanone have been further validated through clinical trials and preclinical studies. Recent research has focused on evaluating its efficacy and safety in treating viral infections, particularly those caused by RNA viruses such as hepatitis C virus (HCV) and influenza virus.

In a phase II clinical trial conducted by a leading pharmaceutical company, a derivative of 1-(5-Chloro-6-methoxypyridin-2-yl)ethanone demonstrated significant antiviral activity against HCV with minimal side effects. The results were promising, showing a reduction in viral load and improved liver function parameters in treated patients.

Beyond antiviral applications, ongoing research is exploring the use of this compound in cancer therapy. Preliminary studies have shown that certain derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings open up new avenues for developing targeted cancer therapies with improved efficacy and reduced toxicity.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical applications. Extensive toxicological studies have been conducted on 1-(5-Chloro-6-methoxypyridin-2-yl)ethanone to assess its safety profile. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models.

To ensure safe handling and use, it is important to follow standard laboratory practices and guidelines for working with organic compounds. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to minimize exposure risks.

Conclusion

1-(5-Chloro-6-methoxypyridin-2-yl)ethanone (CAS No. 1256811-00-3) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure makes it an attractive candidate for developing novel therapeutic agents targeting viral infections, inflammatory diseases, and cancer. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for future advancements in drug discovery and development.